Cas no 1261923-94-7 (5-(2,3-Dichlorophenyl)-3-fluorophenol)

• Product Name: 5-(2,3-Dichlorophenyl)-3-fluorophenol
• CAS No: 1261923-94-7
• MF: C₁₂H₇Cl₂FO
• MW: 257.087785005569
• MDL: MFCD18313936
• CID: 2763778
• PubChem ID: 53219615
• Update Time: 2025-05-25

5-(2,3-Dichlorophenyl)-3-fluorophenol Chemical and Physical Properties

Names and Identifiers

• 2',3'-Dichloro-5-fluoro[1,1'-biphenyl]-3-ol
• AKOS017557734
• DTXSID90684439
• 5-(2,3-DICHLOROPHENYL)-3-FLUOROPHENOL
• MFCD18313936
• 1261923-94-7
• 5-(2,3-Dichlorophenyl)-3-fluorophenol, 95%
• 2',3'-Dichloro-5-fluoro-[1,1'-biphenyl]-3-ol
• 5-(2,3-Dichlorophenyl)-3-fluorophenol

• MDL： MFCD18313936
• Inchi： 1S/C12H7Cl2FO/c13-11-3-1-2-10(12(11)14)7-4-8(15)6-9(16)5-7/h1-6,16H
• InChI Key： SZLHMSODJYRLIR-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CC=1C1C=C(C=C(C=1)O)F)Cl

Computed Properties

• Exact Mass: 255.986
• Monoisotopic Mass: 255.986
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 20.2A^2

Additional information on 5-(2,3-Dichlorophenyl)-3-fluorophenol

5-(2,3-Dichlorophenyl)-3-fluorophenol: A Comprehensive Overview

The compound 5-(2,3-Dichlorophenyl)-3-fluorophenol, with the CAS registry number CAS No. 1261923-94-7, is a highly specialized organic molecule that has garnered significant attention in various scientific domains. This compound is characterized by its unique structure, which includes a phenolic group substituted with a dichlorophenyl moiety and a fluorine atom. The combination of these functional groups imparts distinctive chemical and physical properties to the molecule, making it a subject of interest in both academic and industrial research.

Recent studies have highlighted the potential of 5-(2,3-Dichlorophenyl)-3-fluorophenol in the field of pharmacology. Researchers have explored its role as a potential lead compound in drug discovery, particularly in the development of agents targeting specific biological pathways. The presence of the dichlorophenyl group and the fluorine atom contributes to the molecule's ability to interact with various biological systems, making it a promising candidate for further investigation in therapeutic applications.

In addition to its pharmacological potential, 5-(2,3-Dichlorophenyl)-3-fluorophenol has also been studied for its applications in materials science. The compound's structural features make it suitable for use in the synthesis of advanced materials, such as high-performance polymers and nanomaterials. Recent advancements in polymer chemistry have demonstrated how this compound can be utilized to create materials with enhanced mechanical and thermal properties, opening new avenues for its industrial applications.

The synthesis of 5-(2,3-Dichlorophenyl)-3-fluorophenol involves a series of intricate chemical reactions that require precise control over reaction conditions. Researchers have developed innovative synthetic methodologies to optimize the production process, ensuring high yields and purity levels. These advancements not only facilitate large-scale production but also contribute to the cost-effectiveness of the compound, making it more accessible for various applications.

From an environmental perspective, understanding the behavior of 5-(2,3-Dichlorophenyl)-3-fluorophenol in different ecosystems is crucial for assessing its potential impact on the environment. Studies have been conducted to evaluate its biodegradation rates and toxicity profiles under various conditions. These findings are essential for developing safe handling and disposal protocols, ensuring that the compound's use aligns with environmental sustainability goals.

In conclusion, 5-(2,3-Dichlorophenyl)-3-fluorophenol, with its unique structural features and diverse applications, represents a significant advancement in modern chemistry. Its potential across multiple disciplines underscores the importance of continued research to unlock its full capabilities. As scientific understanding evolves, this compound is poised to play an increasingly important role in shaping future innovations across various industries.